2-ethynyl-5-(trifluoromethyl)benzonitrile
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethynyl-5-(trifluoromethyl)benzonitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-bromo-5-(trifluoromethyl)benzonitrile", "Sodium ethynide", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Magnesium", "Bromoethane", "Ethanol" ], "Reaction": [ "Step 1: Preparation of 2-bromo-5-(trifluoromethyl)benzonitrile by reacting 5-(trifluoromethyl)benzonitrile with bromine in the presence of hydrochloric acid and sodium hydroxide.", "Step 2: Conversion of 2-bromo-5-(trifluoromethyl)benzonitrile to 2-ethynyl-5-(trifluoromethyl)benzonitrile by reacting with sodium ethynide in diethyl ether.", "Step 3: Preparation of ethyl magnesium bromide by reacting magnesium with bromoethane in diethyl ether.", "Step 4: Addition of ethyl magnesium bromide to 2-ethynyl-5-(trifluoromethyl)benzonitrile to form the corresponding alcohol.", "Step 5: Dehydration of the alcohol to form 2-ethynyl-5-(trifluoromethyl)benzonitrile using sulfuric acid in ethanol." ] } | |
CAS No. |
1234790-90-9 |
Molecular Formula |
C10H4F3N |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
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